Cas no 2228739-05-5 (4-(4-chlorothiophen-2-yl)methylpiperidine)

• Product Name: 4-(4-chlorothiophen-2-yl)methylpiperidine
• CAS No: 2228739-05-5
• MF: C₁₀H₁₄ClNS
• MW: 215.74286031723
• CID: 5939097
• PubChem ID: 165970542
• Update Time: 2025-06-08

4-(4-chlorothiophen-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorothiophen-2-yl)methylpiperidine
• 4-[(4-chlorothiophen-2-yl)methyl]piperidine
• 2228739-05-5
• EN300-1992716

• Inchi： 1S/C10H14ClNS/c11-9-6-10(13-7-9)5-8-1-3-12-4-2-8/h6-8,12H,1-5H2
• InChI Key： USDWMKWNAGTKNH-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)CC1CCNCC1

Computed Properties

• Exact Mass: 215.0535483g/mol
• Monoisotopic Mass: 215.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.3Ų

Additional information on 4-(4-chlorothiophen-2-yl)methylpiperidine

Comprehensive Overview of 4-(4-chlorothiophen-2-yl)methylpiperidine (CAS No. 2228739-05-5): Properties, Applications, and Industry Insights

The compound 4-(4-chlorothiophen-2-yl)methylpiperidine (CAS No. 2228739-05-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a chlorothiophene moiety and a methylpiperidine group, this compound exhibits versatile chemical properties. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for heterocyclic compounds like 4-(4-chlorothiophen-2-yl)methylpiperidine has surged due to their importance in medicinal chemistry. The chlorothiophene component contributes to enhanced lipophilicity, which is crucial for improving blood-brain barrier permeability—a key consideration in neuropharmacology. Meanwhile, the piperidine ring offers structural rigidity and hydrogen bonding capabilities, making it valuable for molecular docking studies.

The synthesis of CAS 2228739-05-5 typically involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Advanced techniques such as microwave-assisted synthesis have been explored to optimize yield and purity—a topic frequently searched by synthetic chemists. Analytical characterization using NMR spectroscopy, HPLC-MS, and X-ray crystallography confirms the compound's structural integrity, addressing common queries about quality control in fine chemical production.

From an industrial perspective, 4-(4-chlorothiophen-2-yl)methylpiperidine aligns with growing trends in green chemistry and sustainable synthesis. Manufacturers are adopting flow chemistry methods to reduce solvent waste, responding to environmental concerns raised in pharmaceutical forums. The compound's stability under various pH conditions also makes it suitable for formulation development, another hot topic in drug delivery research.

Emerging applications of this compound include its use as a precursor for PET radiotracers in medical imaging—a field experiencing exponential growth. The chlorothiophene unit allows for radiohalogenation, addressing frequent searches about molecular imaging probes. Additionally, computational studies suggest potential in allosteric modulation of protein targets, making it relevant to AI-driven drug design discussions.

Quality standards for CAS 2228739-05-5 follow stringent ICH guidelines, with particular emphasis on genotoxic impurity control—a regulatory focus area. Analytical method development for this compound often involves UHPLC techniques, reflecting industry shifts toward high-throughput screening. These aspects respond to frequent queries about CMC documentation in regulatory submissions.

Market intelligence indicates rising patent activity around thiophene-piperidine hybrids, with 4-(4-chlorothiophen-2-yl)methylpiperidine appearing in several IP filings for kinase inhibitors. This correlates with growing interest in targeted cancer therapies, as seen in search trends. The compound's structure-activity relationship (SAR) profiles are being extensively studied through cheminformatics approaches, bridging computational and experimental research.

Storage and handling recommendations for this compound emphasize nitrogen atmosphere protection to prevent degradation—a practical concern often raised in laboratory safety discussions. Its compatibility with common peptide coupling reagents makes it valuable for bioconjugation strategies, another trending topic in chemical biology circles.

Future research directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs), given its optimal molecular weight and linker compatibility. These aspects address current interests in protein degradation technologies. As the pharmaceutical industry continues prioritizing fragment-based drug discovery, 4-(4-chlorothiophen-2-yl)methylpiperidine stands as a promising scaffold for lead optimization programs.